Cas no 274253-32-6 (1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic acid)
1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic acid
-
- Inchi: 1S/C12H11ClN2O3/c1-7-10(12(16)17)14-15(11(7)18-2)9-5-3-4-8(13)6-9/h3-6H,1-2H3,(H,16,17)
- InChI Key: VFCXRSRJHBYZEQ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)N1C(=C(C)C(C(=O)O)=N1)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 316
- Topological Polar Surface Area: 64.4
1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C614053-10mg |
1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic Acid |
274253-32-6 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C614053-50mg |
1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic Acid |
274253-32-6 | 50mg |
$ 230.00 | 2022-06-06 | ||
| TRC | C614053-100mg |
1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic Acid |
274253-32-6 | 100mg |
$ 365.00 | 2022-06-06 | ||
| Chemenu | CM516036-1g |
1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic acid |
274253-32-6 | 97% | 1g |
$539 | 2022-06-11 | |
| OTAVAchemicals | 11639204-50MG |
1-(3-chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic acid |
274253-32-6 | 95% | 50MG |
$159 | 2023-07-06 | |
| OTAVAchemicals | 11639204-250MG |
1-(3-chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic acid |
274253-32-6 | 95% | 250MG |
$316 | 2023-07-06 | |
| OTAVAchemicals | 11639204-1000MG |
1-(3-chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic acid |
274253-32-6 | 95% | 1g |
$742 | 2023-07-06 | |
| A2B Chem LLC | AO83917-50mg |
1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic acid |
274253-32-6 | 50mg |
$377.00 | 2024-04-20 | ||
| A2B Chem LLC | AO83917-250mg |
1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic acid |
274253-32-6 | 250mg |
$552.00 | 2024-04-20 | ||
| A2B Chem LLC | AO83917-1g |
1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic acid |
274253-32-6 | 1g |
$1025.00 | 2024-04-20 |
1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic acid Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic acid
1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic Acid: A Comprehensive Overview
The compound with CAS No. 274253-32-6, commonly referred to as 1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and structural versatility. The pyrazole ring serves as a central scaffold, with substituents at positions 1, 3, 4, and 5 contributing to its unique chemical properties and bioactivity.
Recent studies have highlighted the potential of 1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic acid as a promising candidate in the development of novel agrochemicals. Its structure incorporates a chlorophenyl group, which is known to enhance lipophilicity and improve bioavailability. The methoxy group at position 5 contributes to increased solubility and stability, while the methyl group at position 4 plays a critical role in modulating the compound's electronic properties. These structural features collectively enhance its ability to interact with biological targets, making it a valuable lead compound for further optimization.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole core. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. Researchers have also explored alternative routes, such as microwave-assisted synthesis and continuous flow chemistry, to improve scalability and reproducibility.
One of the most intriguing aspects of 1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic acid is its demonstrated biological activity across multiple therapeutic areas. In vitro studies have shown potent activity against various fungal pathogens, suggesting its potential as an antifungal agent. Additionally, preclinical models have revealed promising anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as arthritis and dermatitis.
Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's mechanism of action. Molecular docking studies have identified key interactions between the compound and target proteins, providing insights into its selectivity and efficacy. These findings have paved the way for rational drug design strategies aimed at improving potency and reducing off-target effects.
In terms of agricultural applications, 1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic acid has shown remarkable efficacy as a fungicide. Field trials conducted under controlled conditions have demonstrated its ability to protect crops from devastating fungal infections without adverse effects on non-target organisms. This makes it a sustainable alternative to traditional chemical pesticides, aligning with global efforts to promote eco-friendly agricultural practices.
Despite its promising attributes, the development of this compound into a commercial product requires rigorous safety assessments. Recent toxicological studies have evaluated its acute and chronic toxicity profiles, with results indicating low toxicity at therapeutic doses. However, further investigations are needed to fully characterize its long-term safety profile and environmental impact.
In conclusion, 1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic acid represents a compelling example of how structural diversity can be harnessed to develop innovative solutions in pharmaceuticals and agriculture. With ongoing research focusing on optimizing its synthesis, enhancing its bioavailability, and expanding its application scope, this compound holds immense potential for addressing unmet medical and agricultural needs.
274253-32-6 (1-(3-Chlorophenyl)-5-methoxy-4-methyl-1H-pyrazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)